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For Researchers, Scientists, and Drug Development Professionals

Introduction
BRD-6929 is a potent and selective small molecule inhibitor of Class I histone deacetylases

(HDACs), specifically targeting HDAC1 and HDAC2.[1][2] Histone deacetylases are a class of

enzymes that play a critical role in the epigenetic regulation of gene expression. They remove

acetyl groups from lysine residues on both histone and non-histone proteins, leading to a more

compact chromatin structure and generally causing transcriptional repression.[3] By inhibiting

HDAC1 and HDAC2, BRD-6929 promotes histone hyperacetylation, which relaxes the

chromatin structure and alters gene expression. This can lead to the induction of cell cycle

arrest, differentiation, and apoptosis in cancer cells, making it a valuable tool for oncology

research and drug development.[3]

These application notes provide detailed methodologies for utilizing BRD-6929 in cell culture

experiments, including protocols for assessing its biological activity and elucidating its

mechanism of action.

Mechanism of Action
BRD-6929 functions by binding to the active site of HDAC1 and HDAC2, preventing the

deacetylation of their substrates. This inhibition leads to an accumulation of acetylated

histones, which neutralizes the positive charge of lysine residues and weakens their interaction

with the negatively charged DNA backbone. The resulting "open" chromatin conformation
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allows for the binding of transcription factors and other regulatory proteins, leading to the

altered expression of genes that can govern cellular processes such as proliferation and

survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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